Cas no 2680801-44-7 (3-{(prop-2-en-1-yloxy)carbonyl(pyridin-2-yl)amino}propanoic acid)

• Product Name: 3-{(prop-2-en-1-yloxy)carbonyl(pyridin-2-yl)amino}propanoic acid
• CAS No: 2680801-44-7
• MF: C₁₂H₁₄N₂O₄
• MW: 250.250563144684
• CID: 5650612
• PubChem ID: 165909082
• Update Time: 2025-05-26

3-{(prop-2-en-1-yloxy)carbonyl(pyridin-2-yl)amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680801-44-7
• EN300-28278573
• 3-{[(prop-2-en-1-yloxy)carbonyl](pyridin-2-yl)amino}propanoic acid
• 3-{(prop-2-en-1-yloxy)carbonyl(pyridin-2-yl)amino}propanoic acid

• Inchi： 1S/C12H14N2O4/c1-2-9-18-12(17)14(8-6-11(15)16)10-5-3-4-7-13-10/h2-5,7H,1,6,8-9H2,(H,15,16)
• InChI Key： PQXYEQNBSGRWIP-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N(C1C=CC=CN=1)CCC(=O)O)=O

Computed Properties

• Exact Mass: 250.09535693g/mol
• Monoisotopic Mass: 250.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 79.7Ų

Additional information on 3-{(prop-2-en-1-yloxy)carbonyl(pyridin-2-yl)amino}propanoic acid

3-{(prop-2-en-1-yloxy)carbonyl(pyridin-2-yl)amino}propanoic Acid (CAS No. 2680801-44-7): An Overview

3-{(prop-2-en-1-yloxy)carbonyl(pyridin-2-yl)amino}propanoic acid (CAS No. 2680801-44-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its IUPAC name, belongs to the class of amino acids with a complex functional group attached to the carboxylic acid moiety. The presence of an allyl ether and a pyridine ring in its structure imparts distinct chemical and biological properties, making it a promising candidate for various research and development activities.

The allyl ether group in the compound is known for its reactivity and ability to undergo various chemical transformations, such as nucleophilic substitution and elimination reactions. This reactivity can be harnessed in synthetic chemistry to create more complex molecules with tailored properties. Additionally, the pyridine ring provides electron-withdrawing characteristics, which can influence the compound's solubility, stability, and interactions with biological targets.

Recent studies have focused on the biological activity of 3-{(prop-2-en-1-yloxy)carbonyl(pyridin-2-yl)amino}propanoic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. These findings suggest that it could be a valuable lead compound for the development of new anti-inflammatory drugs.

Another area of interest is the compound's antioxidant properties. Oxidative stress is implicated in various diseases, including neurodegenerative disorders and cardiovascular diseases. Preliminary studies have demonstrated that 3-{(prop-2-en-1-yloxy)carbonyl(pyridin-2-yl)amino}propanoic acid exhibits strong antioxidant activity, as measured by its ability to scavenge free radicals and inhibit lipid peroxidation. This property makes it a potential candidate for further investigation in the context of oxidative stress-related diseases.

The pharmacokinetic profile of 3-{(prop-2-en-1-yloxy)carbonyl(pyridin-2-yl)amino}propanoic acid has also been studied to assess its suitability for therapeutic applications. In animal models, the compound has shown good oral bioavailability and a favorable distribution profile, indicating that it can effectively reach target tissues after administration. However, further research is needed to optimize its pharmacokinetic properties and ensure optimal therapeutic efficacy.

In terms of safety, preliminary toxicological studies have indicated that 3-{(prop-2-en-1-yloxy)carbonyl(pyridin-2-yl)amino}propanoic acid has a low toxicity profile at therapeutic doses. However, as with any new chemical entity, comprehensive safety assessments are essential before it can be considered for clinical trials. These assessments will include detailed evaluations of genotoxicity, mutagenicity, and chronic toxicity to ensure that the compound is safe for human use.

The synthesis of 3-{(prop-2-en-1-yloxy)carbonyl(pyridin-2-yl)amino}propanoic acid has been optimized using modern synthetic techniques to improve yield and purity. One common approach involves the coupling of an allyl alcohol derivative with a protected amino acid followed by deprotection and functionalization steps. The use of green chemistry principles in the synthesis process has also been explored to minimize environmental impact and ensure sustainable production.

Clinical applications of 3-{(prop-2-en-1-yloxy)carbonyl(pyridin-2-yl)amino}propanoic acid are still in the early stages of development. However, its promising biological activities suggest that it could have a wide range of therapeutic applications, including but not limited to anti-inflammatory treatments, antioxidant therapies, and potential neuroprotective effects. Ongoing preclinical studies are aimed at elucidating its mechanisms of action and identifying specific disease indications where it may be most effective.

In conclusion, 3-{(prop-2-en-1-yloxy)carbonyl(pyridin-2-yl)amino}propanoic acid (CAS No. 2680801-44-7) is a multifaceted compound with significant potential in medicinal chemistry and drug development. Its unique structural features and diverse biological activities make it an exciting area of research for scientists and pharmaceutical companies alike. As more data becomes available from ongoing studies, it is likely that this compound will play an increasingly important role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.